ethyl 4-(2-phenylethyl)-1-(3-pyridinylmethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-(2-phenylethyl)-1-(pyridin-3-ylmethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C22H28N2O2/c1-2-26-21(25)22(11-10-19-7-4-3-5-8-19)12-15-24(16-13-22)18-20-9-6-14-23-17-20/h3-9,14,17H,2,10-13,15-16,18H2,1H3
• InChI Key: XBVUHKZSTYJJHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CN=CC=C2)CCC3=CC=CC=C3
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

Ethyl 4-(2-phenylethyl)-1-(3-pyridinylmethyl)-4-piperidinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EPPC and belongs to the piperidinecarboxylate class of compounds. The synthesis of EPPC involves the reaction of 4-piperidinecarboxylic acid with 2-phenylethylamine, pyridine-3-methanol, and ethyl chloroformate.

Mechanism of Action

The mechanism of action of EPPC is not fully understood, but it is believed to involve the modulation of neurotransmitter levels in the brain. EPPC has been shown to inhibit the reuptake of serotonin and norepinephrine, which leads to increased levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is believed to be responsible for the therapeutic effects of EPPC.
Biochemical and Physiological Effects
EPPC has been shown to have a range of biochemical and physiological effects. In addition to its effects on neurotransmitter levels, EPPC has been shown to have antioxidant properties. Studies have also shown that EPPC can reduce inflammation and oxidative stress, which are believed to play a role in the development of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of EPPC is that it is relatively easy to synthesize and purify. This makes it a useful compound for laboratory experiments. However, there are also limitations to the use of EPPC in laboratory experiments. One limitation is that it can be difficult to determine the optimal dosage of EPPC for a given experiment. Additionally, EPPC may have different effects in different animal models, which can make it challenging to extrapolate results to humans.

Future Directions

There are several potential future directions for research on EPPC. One area of research is the development of EPPC derivatives with improved therapeutic properties. Another area of research is the investigation of the potential of EPPC as a treatment for other neurological disorders such as multiple sclerosis and epilepsy. Additionally, further research is needed to fully understand the mechanism of action of EPPC and its potential side effects.

Synthesis Methods

The synthesis of EPPC involves a multistep process that starts with the reaction of 4-piperidinecarboxylic acid with 2-phenylethylamine to form 4-(2-phenylethyl)piperidine. This intermediate is then reacted with pyridine-3-methanol and ethyl chloroformate to form EPPC. The reaction is typically carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The yield of EPPC can be improved by optimizing the reaction conditions such as temperature, reaction time, and reactant ratios.

Scientific Research Applications

EPPC has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research is the development of EPPC as a potential treatment for depression. Studies have shown that EPPC can increase the levels of neurotransmitters such as serotonin and norepinephrine in the brain, which are known to play a role in regulating mood. Other studies have investigated the potential of EPPC as a treatment for neuropathic pain, Alzheimer's disease, and Parkinson's disease.